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Compound of Interest |

Compound Name: 3-Fluoro-5-nitrophenol
CAS No.: 2369-10-0
Cat. No.: B1296212

Get Quote
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An In-Depth Technical Guide to 3-Fluoro-5-nitrophenol: Properties, Synthesis, and
Applications

Abstract

3-Fluoro-5-nitrophenol is a substituted aromatic compound of significant interest to the
chemical, pharmaceutical, and materials science sectors. Its uniqgue molecular architecture,
featuring a hydroxyl group, a fluorine atom, and a nitro group on a benzene ring, imparts a
distinct reactivity profile that makes it a valuable intermediate in organic synthesis. The
presence of the electron-withdrawing nitro group and the highly electronegative fluorine atom
significantly influences the acidity of the phenolic proton and the susceptibility of the aromatic
ring to nucleophilic substitution. This guide provides a comprehensive overview of the
fundamental properties of 3-Fluoro-5-nitrophenol, detailed protocols for its synthesis and
handling, and an exploration of its critical role as a building block in the development of
complex molecules, including active pharmaceutical ingredients (APIs).

Core Physicochemical Properties and Structural
Analysis
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A thorough understanding of a chemical intermediate begins with its fundamental
physicochemical properties. These data points are critical for designing synthetic routes,
predicting reactivity, and ensuring safe handling and storage.

Molecular Identity and Quantitative Data

The core identity of 3-Fluoro-5-nitrophenol is defined by its molecular formula and weight.
The molecular weight is a foundational parameter for all stoichiometric calculations in
experimental design.

Property Value Source
Molecular Weight 157.10 g/mol [1112][3]
Molecular Formula CeHaFNO3 [11[4115]
CAS Number 2369-10-0 [1]0415]
IUPAC Name 3-fluoro-5-nitrophenol [1]
Canonical SMILES C1=C(C=C(C=C10)F)[O-] [1]

Pale yellow to brown
Appearance _ [6]
powder/solid

Storage Sealed in dry, 2-8°C [2]

Structural Insights: The Role of Functional Groups

The reactivity and utility of 3-Fluoro-5-nitrophenol are dictated by the interplay of its three
functional groups:

e Phenolic Hydroxyl (-OH) Group: This group is acidic and can be deprotonated to form a
phenoxide ion. The acidity is significantly enhanced by the electron-withdrawing effects of
the nitro and fluoro substituents. It serves as a key handle for etherification and esterification
reactions.

e Nitro (-NO2z) Group: As a strong deactivating and meta-directing group, the nitro substituent
profoundly influences the electron density of the aromatic ring. This deactivation makes
electrophilic aromatic substitution challenging but facilitates nucleophilic aromatic
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substitution, particularly at positions ortho and para to it. The nitro group itself can also be
chemically reduced to an amine, providing a pathway to a different class of compounds.

e Fluoro (-F) Group: Fluorine's high electronegativity further withdraws electron density from
the ring. In medicinal chemistry, the introduction of fluorine is a well-established strategy to
modulate pharmacokinetic properties such as metabolic stability, lipophilicity, and binding
affinity.[7] Its presence in this molecule offers a strategic advantage for drug design.[7][8]

Synthesis and Chemical Reactivity

The synthesis of substituted nitrophenols often involves the nitration of a corresponding
precursor. The regioselectivity of this reaction is paramount and is dictated by the directing
effects of the existing substituents.

Representative Synthetic Workflow: Nitration of m-
Fluorophenol

A common conceptual pathway to 3-Fluoro-5-nitrophenol involves the direct nitration of 3-
fluorophenol. The hydroxyl group is a strong activating, ortho-, para-directing group, while the
fluorine atom is a weak deactivating, ortho-, para-directing group. This leads to a mixture of
isomers, necessitating careful control of reaction conditions and purification.
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Starting Materials

] Nitrating Agent
(3 FIuorODhGHOD [ (e.g., HNO3/H2S04)

Reaction Step

Electrophilic Nitration
- Controlled Temperature (0-5°C)
- Dropwise Addition

Reaction Mixture

Workup & Purification

Quenching

(Ice-water)

Solvent Extraction
(e.g., Ethyl Acetate)

rude Product

Purification
(e.g., Column Chromatography
or Recrystallization)

urified Product

Final Product

@-Fluoro-S-nitrophenoD
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Pathway A: Hydroxyl Group Modification

[B-Fluoro-S-nitrophenoD
R-X, Base
Pathway B: Nitro |Group Reduction
Etherification Reduction
(e.g., Williamson Ether Synthesis) (e.g., SnClz, H2/Pd-C)
[Aryl Ether Intermediatea @-Amino-S-quorophenoD

Further Steps

Further Steps (e.g., Amide Coupling, Cyclization)

Downstream Synthesis

Complex Molecule / API

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 7. pharmacyjournal.org [pharmacyjournal.org]

e 8. The Role of Nitro (NO2-), Chloro (Cl), and Fluoro (F) Substitution in the Design of
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o To cite this document: BenchChem. [3-Fluoro-5-nitrophenol molecular weight]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1296212/docs#3-
fluoro-5-nitrophenol-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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